Cas no 96206-44-9 (Ethanol, 2-[1-(4-methylphenyl)ethoxy]-)

Ethanol, 2-[1-(4-methylphenyl)ethoxy]-, is a specialized organic compound featuring a phenyl-substituted ethoxy group attached to an ethanol backbone. This structure imparts unique solubility and reactivity properties, making it useful as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The presence of the 4-methylphenyl group enhances steric and electronic effects, which can influence reaction pathways and selectivity. Its balanced polarity allows for compatibility with both polar and non-polar solvents, facilitating diverse applications in organic synthesis. The compound is typically handled under controlled conditions due to its potential sensitivity to oxidation or hydrolysis, depending on the environment.
Ethanol, 2-[1-(4-methylphenyl)ethoxy]- structure
96206-44-9 structure
Product Name:Ethanol, 2-[1-(4-methylphenyl)ethoxy]-
CAS No:96206-44-9
MF:C11H16O2
MW:180.243543624878
CID:4357881
Update Time:2025-10-29

Ethanol, 2-[1-(4-methylphenyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[1-(4-methylphenyl)ethoxy]-
    • Inchi: 1S/C11H16O2/c1-9-3-5-11(6-4-9)10(2)13-8-7-12/h3-6,10,12H,7-8H2,1-2H3
    • InChI Key: WWXUYLAOEBBBSX-UHFFFAOYSA-N
    • SMILES: C(O)COC(C1=CC=C(C)C=C1)C

Ethanol, 2-[1-(4-methylphenyl)ethoxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-56356184-1.0g
2-[1-(4-methylphenyl)ethoxy]ethan-1-ol
96206-44-9 95%
1.0g
$0.0 2022-11-30

Additional information on Ethanol, 2-[1-(4-methylphenyl)ethoxy]-

Ethanol, 2-[1-(4-methylphenyl)ethoxy]- (CAS No. 96206-44-9): A Comprehensive Overview

Ethanol, 2-[1-(4-methylphenyl)ethoxy]-, identified by its Chemical Abstracts Service (CAS) number 96206-44-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains.

The molecular structure of Ethanol, 2-[1-(4-methylphenyl)ethoxy]- consists of an ethanol backbone substituted with a phenyl ethoxy group. This configuration imparts distinct physicochemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the 4-methylphenyl moiety enhances its reactivity and solubility, making it particularly useful in pharmaceutical formulations and biochemical assays.

In recent years, the compound has been extensively studied for its pharmacological properties. Research indicates that derivatives of this molecule exhibit promising effects in modulating biological pathways associated with inflammation and neurodegeneration. Specifically, studies have highlighted its potential in developing novel therapeutic agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Ethanol, 2-[1-(4-methylphenyl)ethoxy]- has been a focal point of investigation. Preliminary studies suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug development. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug delivery systems.

One of the most intriguing aspects of this compound is its role in synthetic organic chemistry. The versatile nature of the 4-methylphenyl group allows for facile functionalization, enabling chemists to design a wide array of derivatives with tailored properties. These derivatives have found applications in agrochemicals, material science, and specialty chemicals.

The industrial significance of Ethanol, 2-[1-(4-methylphenyl)ethoxy]- cannot be overstated. Its synthesis involves well-established organic reactions that are scalable for industrial production. This has led to its adoption in various manufacturing processes where high purity and reproducibility are essential.

In the context of drug discovery, the compound has been utilized as a key intermediate in the synthesis of bioactive molecules. Its structural motif is frequently incorporated into lead compounds that exhibit desirable pharmacological profiles. The growing body of literature underscores its importance as a building block in medicinal chemistry.

The environmental impact of using Ethanol, 2-[1-(4-methylphenyl)ethoxy]- has also been evaluated. Studies indicate that it is biodegradable and does not pose significant environmental hazards when handled and disposed of properly. This aligns with the broader trend towards sustainable chemistry practices.

Future research directions for this compound are multifaceted. Efforts are underway to optimize synthetic routes for higher yields and reduced costs. Additionally, exploring new applications in nanotechnology and advanced materials is an emerging area of interest.

The commercial availability of Ethanol, 2-[1-(4-methylphenyl)ethoxy]- has been improving due to increased demand from pharmaceutical and chemical industries. Several suppliers now offer high-purity grades suitable for research and industrial applications, ensuring that scientists have access to this valuable compound.

In conclusion, Ethanol, 2-[1-(4-methylphenyl)ethoxy]- (CAS No. 96206-44-9) is a multifaceted compound with significant implications in pharmaceuticals, synthetic chemistry, and materials science. Its unique structural features and favorable physicochemical properties make it a cornerstone in modern chemical research. As scientific understanding advances, the potential applications of this compound are expected to expand further.

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